98-45-3

3-Formylbenzenesulfonic acid

In Stock

• CAS RN:
• 98-45-3

• Formula:
• C7H6O4S

• InChI:
• InChI=1S/C7H6O4S/c8-5-6-2-1-3-7(4-6)12(9,10)11/h1-5H,(H,9,10,11)

• InChIKey:
• MRXZEDMLQMDMGB-UHFFFAOYSA-N

• 3-Formylbenzenesulfonic acid, also known as 3-Formylbenzenesulfonic acid, is a useful research compound. Its molecular formula is C7H6O4S and its molecular weight is 186.19 g/mol. The purity is usually 95%.

Scopine

In Stock

• CAS RN:
• 498-45-3

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c1-9-5-2-4(10)3-6(9)8-7(5)11-8/h4-8,10H,2-3H2,1H3/t4?,5-,6+,7-,8+

• InChIKey:
• FIMXSEMBHGTNKT-UPGAHCIJSA-N

• Scopine is a natural product found in Datura stramonium with data available.

Bulbocapnine

In Stock

• CAS RN:
• 298-45-3

• Formula:
• C19H19NO4

• InChI:
• InChI=1S/C19H19NO4/c1-20-6-5-11-8-14-19(24-9-23-14)17-15(11)12(20)7-10-3-4-13(22-2)18(21)16(10)17/h3-4,8,12,21H,5-7,9H2,1-2H3/t12-/m0/s1

• InChIKey:
• LODGIKWNLDQZBM-LBPRGKRZSA-N

• Bulbocapnine is an aporphine alkaloid that has been isolated from Corydalis and exhibits inhibitory activity against enzymes such as tyrosine 3-monooxygenase and diamine oxidase. It has a role as a plant metabolite, an EC 1.4.3.22 (diamine oxidase) inhibitor and an EC 1.14.16.2 (tyrosine 3-monooxygenase) inhibitor. It is a member of phenols, an oxacycle, an aromatic ether and an aporphine alkaloid. It derives from an aporphine. It is a conjugate base of a bulbocapnine(1+).

Ethyl 1-methyl-alpha-oxo-1H-pyrrole-2-acetate

Usually In Stock

• CAS RN:
• 21898-45-3

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c1-3-13-9(12)8(11)7-5-4-6-10(7)2/h4-6H,3H2,1-2H3

• InChIKey:
• HZSVMMXNUWDJPP-UHFFFAOYSA-N

• Ethyl 1-methyl-alpha-oxo-1H-pyrrole-2-acetate is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

Hydroxysulfamic acid

• CAS RN:
• 13598-45-3

• Formula:
• H3NO4S

• InChI:
• InChI=1S/H3NO4S/c2-1-6(3,4)5/h1-2H,(H,3,4,5)

• InChIKey:
• IIXGBDGCPUYARL-UHFFFAOYSA-N

• Hydroxysulfamic acid is a useful research compound. Its molecular formula is H3NO4S and its molecular weight is 113.10 g/mol. The purity is usually 95%.

Isopropyl 3-hydroxypropanoate

• CAS RN:
• 84098-45-3

• Formula:
• C6H12O3

• InChI:
• InChI=1S/C6H12O3/c1-5(2)9-6(8)3-4-7/h5,7H,3-4H2,1-2H3

• InChIKey:
• MIDAHAFCJFVHFD-UHFFFAOYSA-N

• Isopropyl 3-hydroxypropanoate is a useful research compound. Its molecular formula is C6H12O3 and its molecular weight is 132.16 g/mol. The purity is usually 95%.

2-[8-(Cyclohexylamino)-3-methyl-2,6-dioxopurin-7-yl]acetic acid

In Stock

• CAS RN:
• 115398-45-3

• Formula:
• C14H19N5O4

• InChI:
• InChI=1S/C14H19N5O4/c1-18-11-10(12(22)17-14(18)23)19(7-9(20)21)13(16-11)15-8-5-3-2-4-6-8/h8H,2-7H2,1H3,(H,15,16)(H,20,21)(H,17,22,23)

• InChIKey:
• OSBAPLAHCVCPSH-UHFFFAOYSA-N

• 2-[8-(Cyclohexylamino)-3-methyl-2,6-dioxopurin-7-yl]acetic acid is a useful research compound. Its molecular formula is C14H19N5O4 and its molecular weight is 321.337. The purity is usually 95%.

3-[bis(2-methoxyethyl)sulfamoyl]benzoic Acid

In Stock

• CAS RN:
• 445298-45-3

• Formula:
• C13H19NO6S

• InChI:
• InChI=1S/C13H19NO6S/c1-19-8-6-14(7-9-20-2)21(17,18)12-5-3-4-11(10-12)13(15)16/h3-5,10H,6-9H2,1-2H3,(H,15,16)

• InChIKey:
• SWDHUAAHZSDXPZ-UHFFFAOYSA-N

• 3-[bis(2-methoxyethyl)sulfamoyl]benzoic Acid is a useful research compound. Its molecular formula is C13H19NO6S and its molecular weight is 317.36. The purity is usually 95%.

N-(2-(6-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 872998-45-3

• Formula:
• C23H23N5O4S2

• InChI:
• InChI=1S/C23H23N5O4S2/c1-16-3-9-19(10-4-16)34(30,31)24-14-13-22-26-25-21-11-12-23(27-28(21)22)33-15-20(29)17-5-7-18(32-2)8-6-17/h3-12,24H,13-15H2,1-2H3

• InChIKey:
• OAOFEHBZECYIAS-UHFFFAOYSA-N

• N-(2-(6-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H23N5O4S2 and its molecular weight is 497.59. The purity is usually 95%.

2,3-dimethylpyrimido[1,2-a]benzimidazol-4(1H)-one

In Stock

• CAS RN:
• 877798-45-3

• Formula:
• C12H11N3O

• InChI:
• InChI=1S/C12H11N3O/c1-7-8(2)13-12-14-9-5-3-4-6-10(9)15(12)11(7)16/h3-6H,1-2H3,(H,13,14)

• InChIKey:
• CSXJTYQXFXQBOX-UHFFFAOYSA-N

• 2,3-dimethylpyrimido[1,2-a]benzimidazol-4(1H)-one is a useful research compound. Its molecular formula is C12H11N3O and its molecular weight is 213.24. The purity is usually 95%.

4-(Cyclohexylmethoxy)-3-fluoroaniline

In Stock

• CAS RN:
• 937598-45-3

• Formula:
• C13H18FNO

• InChI:
• InChI=1S/C13H18FNO/c14-12-8-11(15)6-7-13(12)16-9-10-4-2-1-3-5-10/h6-8,10H,1-5,9,15H2

• InChIKey:
• PKFGWMJMGKMKII-UHFFFAOYSA-N

• 4-(Cyclohexylmethoxy)-3-fluoroaniline is a useful research compound. Its molecular formula is C13H18FNO and its molecular weight is 223.29 g/mol. The purity is usually 95%.

(3r,5r,7r)-N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)adamantane-1-carboxamide

In Stock

• CAS RN:
• 1019098-45-3

• Formula:
• C26H26FN7O2

• InChI:
• InChI=1S/C26H26FN7O2/c1-14-6-21(29-24(36)26-10-15-7-16(11-26)9-17(8-15)12-26)34(32-14)25-30-22-20(23(35)31-25)13-28-33(22)19-4-2-18(27)3-5-19/h2-6,13,15-17H,7-12H2,1H3,(H,29,36)(H,30,31,35)

• InChIKey:
• BTUMKKLCPDLSSR-UHFFFAOYSA-N

• (3r,5r,7r)-N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C26H26FN7O2 and its molecular weight is 487.539. The purity is usually 95%.

1-(2,2-Dimethylpropyl)-1H-indol-7-amine

In Stock

• CAS RN:
• 2138398-45-3

• Formula:
• C13H18N2

• InChI:
• InChI=1S/C13H18N2/c1-13(2,3)9-15-8-7-10-5-4-6-11(14)12(10)15/h4-8H,9,14H2,1-3H3

• InChIKey:
• WWLYPMZHGZKUFZ-UHFFFAOYSA-N

• 1-(2,2-Dimethylpropyl)-1H-indol-7-amine is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.3 g/mol. The purity is usually 95%.

3-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride

In Stock

• CAS RN:
• 2230798-45-3

• Formula:
• C7H11ClF3N3

• InChI:
• InChI=1S/C7H10F3N3.ClH/c8-7(9,10)6(12-13-6)5-2-1-3-11-4-5;/h5,11H,1-4H2;1H

• InChIKey:
• PXJQLBQTQAWAAL-UHFFFAOYSA-N

• 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride is a useful research compound. Its molecular formula is C7H11ClF3N3 and its molecular weight is 229.63. The purity is usually 95%.

9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol

• CAS RN:
• 498-45-3; 498-45-3

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c1-9-5-2-4(10)3-6(9)8-7(5)11-8/h4-8,10H,2-3H2,1H3

• InChIKey:
• FIMXSEMBHGTNKT-UHFFFAOYSA-N

• 9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol is a natural product found in Datura stramonium with data available.